Cas no 140911-32-6 (1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-)
140911-32-6 structure
Product Name:1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-
CAS No:140911-32-6
MF:C6H4BrClN4
MW:247.479758262634
CID:1308499
Update Time:2024-08-03
1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-
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- Inchi: 1S/C6H4BrClN4/c7-3-4-10-11-6-5(8)9-1-2-12(4)6/h1-2H,3H2
- InChI Key: GRWRWGNSHZETHQ-UHFFFAOYSA-N
- SMILES: C12=NN=C(CBr)N1C=CN=C2Cl
Computed Properties
- Exact Mass: 245.93092
Experimental Properties
- Density: 2.08±0.1 g/cm3(Predicted)
- PSA: 43.08
- pka: -1.87±0.30(Predicted)
1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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